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Compound of Interest

Compound Name: N-Boc-4-bromopiperidine

Cat. No.: B060578 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) of N-Boc-4-bromopiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for N-Boc-4-
bromopiperidine (CAS No. 173537-03-8), a key intermediate in pharmaceutical development

and organic synthesis.[1] The following sections detail the hazards, handling procedures, and

emergency responses associated with this compound, compiled from various safety data

sheets and chemical databases.

Hazard Identification and Classification
N-Boc-4-bromopiperidine is classified as hazardous under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary hazards are acute oral toxicity

and significant risk to the aquatic environment.[2] Some sources also indicate that it can cause

skin and eye irritation, as well as respiratory irritation.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][4]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]
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H335: May cause respiratory irritation.[3]

H400: Very toxic to aquatic life.[2][4]

Signal Word: Warning[2][4]

GHS Pictograms:

alt text

alt text

A summary of the GHS classification is provided in the table below.

Hazard Class Category

Acute toxicity, Oral 4

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2A

Specific target organ toxicity, single exposure 3

Hazardous to the aquatic environment, acute

hazard
1

Physical and Chemical Properties
N-Boc-4-bromopiperidine is typically a colorless to light yellow oil or a low-melting solid.[1] Its

key physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.angenechemical.com/sds/180695-79-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-4-bromopiperidine-1-carboxylate
https://www.sigmaaldrich.com/US/en/product/aldrich/687448
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-4-bromopiperidine-1-carboxylate
https://www.sigmaaldrich.com/US/en/product/aldrich/687448
https://www.benchchem.com/product/b060578?utm_src=pdf-body
https://www.chemimpex.com/products/20827
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C10H18BrNO2

Molecular Weight 264.16 g/mol [1][2]

Appearance
Colorless to light yellow oil or low melting

solid[1]

Melting Point 42 °C[5]

Boiling Point 100-118°C / 0.5 mmHg[5]

Flash Point > 110 °C (> 230.0 °F) - closed cup[4][5]

Density 1.3403 g/mL at 25°C[5]

Refractive Index n20/D 1.4905[5]

Vapor Pressure 0.001 mmHg at 25°C[5]

Experimental Protocols
While detailed experimental protocols for generating the safety data are not typically included

in standard SDS, the synthesis of N-Boc-4-bromopiperidine has been described. One method

involves the following steps:

A suspension of 4-bromopiperidine hydrobromide in dichloromethane is prepared.

N,N-diisopropylethylamine is added dropwise at 0 °C, and the mixture is stirred for 30

minutes.

A solution of di-tert-butyl dicarbonate in dichloromethane is then added dropwise.

The reaction mixture is stirred at room temperature for 18 hours to yield tert-butyl 4-

bromopiperidine-1-carboxylate.[6]

Handling, Storage, and Personal Protection
Handling:
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Handle in a well-ventilated place.[7]

Wear suitable protective clothing, including gloves and eye/face protection.[7]

Avoid contact with skin and eyes.[3][7]

Avoid formation of dust and aerosols.[3][7]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[8]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[8]

Recommended storage temperature is between 0 - 8 °C.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator. A dust mask of type N95

(US) is recommended.[4]

First-Aid and Fire-Fighting Measures
First-Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3][7]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[3]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[3][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][7]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[8]

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[3][7]

Accidental Release and Disposal
Accidental Release Measures:

Use personal protective equipment.[3]

Avoid dust formation.[3]

Ensure adequate ventilation.[3]

Evacuate personnel to safe areas.[3]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7]

Sweep up and shovel into suitable, closed containers for disposal.[8]

Disposal Considerations:

Dispose of in accordance with local, state, and federal regulations.

Avoid release to the environment.[9]
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Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents and strong acids.[8]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

monoxide, carbon dioxide, and nitrogen oxides.[8]

Hazardous Polymerization: Does not occur.[8]

Visualizations
Caption: GHS hazard statements and corresponding precautionary measures for N-Boc-4-
bromopiperidine.
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Spill Detected

Evacuate Personnel to Safe Area Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Prevent entry into drains)

Collect Material
(Sweep or shovel into container)

Dispose of Waste in Accordance with Regulations Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of N-Boc-4-bromopiperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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